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Compound of Interest

Compound Name: Manoyl! oxide
CAS No.: 27642-41-7
Cat. No.: B15571580
Get Quote
. J

For researchers, scientists, and drug development professionals, the safe and efficient
handling of chemical compounds is paramount. This document provides essential, immediate
safety and logistical information for Manoyl oxide (CAS No. 596-84-9), a labdane diterpenoid
and a biosynthetic precursor to forskolin. While Manoyl oxide is not currently classified as a
hazardous substance under the Globally Harmonized System (GHS), its toxicological
properties have not been extensively studied.[1] Therefore, it is prudent to handle it with
standard laboratory precautions for non-volatile organic compounds.

Physical & Chemical Properties

A summary of the known quantitative data for Manoyl oxide is presented below. This
information is critical for logistical planning, including storage and experimental setup.
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Property Value Source
Molecular Formula C20H340 [2]
Molecular Weight 290.48 g/mol [3]

CAS Number 596-84-9 [2][3]

- _ 338.00 to 339.00 °C @ 760.00
Boiling Point [1][4]
mm Hg
Flash Point 155.00 °C (311.00 °F) [1][4]

0.000190 mmHg @ 25.00 °C
Vapor Pressure , [11[4]
(estimated)

0.04131 mg/L @ 25 °C

Water Solubility (estimated, practically [1][5]
insoluble)
logP (o/w) 6.887 (estimated) [1]

Operational Plan: Handling and Disposal

This procedural guidance outlines the step-by-step process for the safe handling and disposal
of Manoyl oxide in a laboratory setting.

Personal Protective Equipment (PPE)

Given the unclassified nature of Manoyl oxide, standard laboratory PPE is required to

minimize exposure.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn.[6]

Eye Protection: Safety glasses with side shields or goggles are mandatory.[6]

Body Protection: A standard laboratory coat should be worn at all times.[6]

Respiratory Protection: Not generally required for handling small quantities in a well-
ventilated area due to its low volatility. If aerosols may be generated or if working with larger
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quantities, a risk assessment should be performed to determine if respiratory protection is
needed.

Step-by-Step Handling Protocol

e Preparation:

o Ensure the work area, typically a laboratory bench or a fume hood, is clean and
uncluttered.

o Assemble all necessary equipment (spatulas, weighing paper, glassware, solvent) before
handling the compound.

o Confirm that an appropriate spill kit for non-hazardous organic materials is readily
available.

» Weighing and Transfer:

o Manoyl oxide is typically a solid or an oil. Handle with care to avoid generating dust or
aerosols.

o Use a spatula to transfer the desired amount from the storage container to a tared weigh
boat or directly into a vessel.

o If dissolving, add the solvent to the vessel containing the Manoyl oxide. Given its low
water solubility, organic solvents such as ethanol or DMSO are appropriate.[1]

e Experimental Use:

o Conduct all procedures in a well-ventilated laboratory.

o Avoid direct contact with skin and eyes.

o Keep containers of Manoyl oxide closed when not in use.
e Post-Handling:

o Clean any contaminated surfaces with an appropriate solvent and then soap and water.
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o Wash hands thoroughly after handling the compound, even if gloves were worn.

Disposal Plan

As Manoyl oxide is a non-hazardous organic compound with very low water solubility, specific
disposal procedures should be followed to minimize environmental impact.

e Chemical Waste:

o Dispose of waste Manoyl oxide and solutions in a designated, labeled hazardous waste
container for non-halogenated organic waste.[7][8] Do not pour down the drain.[7][9]

o Given its practical insolubility in water, agueous waste should not be contaminated with
Manoyl oxide.[5]

e Contaminated Materials:

o Dispose of gloves, weigh boats, and other contaminated disposable materials in a
designated solid waste container for chemically contaminated lab debris.[7]

o Empty Containers:
o Rinse the empty container with a suitable organic solvent (e.g., ethanol or acetone).
o Dispose of the rinsate in the non-halogenated organic waste stream.

o Once triple-rinsed, the container can often be disposed of as regular laboratory glassware,
but institutional policies should be confirmed.[9]

Experimental Workflow

The following diagram illustrates the logical workflow for the safe handling of Manoyl oxide,

from initial preparation to final disposal.
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Caption: Workflow for the safe handling of Manoyl oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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